Cas no 1163133-36-5 (FMOC-LEU-OH-13C6,15N)

• Product Name: FMOC-LEU-OH-13C6,15N
• CAS No: 1163133-36-5
• MF: C₂₁H₂₃NO₄
• MW: 360.36096405983
• CID: 4758547
• PubChem ID: 169440704
• Update Time: 2025-11-01

FMOC-LEU-OH-13C6,15N Chemical and Physical Properties

Names and Identifiers

• N-(9-FLUORENYLMETHOXYCARBONYL)-L-LEUCINE-13C6,15N
• FMOC-LEU-OH-13C6,15N
• L-LEUCINE-13C6,15N, N-FMOC DERIVATIVE
• N-(9-Fluorenylmethoxycarbonyl)-L-Leucine-13C6,15N, L-Leucine-13C6,15N, N-Fmoc
• 13C and 15N Labeled Fmoc-Leu
• L-Leucine-13C6,15N, N-Fmoc
• 1163133-36-5
• Fmoc-?Leu-?OH-13C6,15N
• L-LEUCINE-N-FMOC (13C6, 99%; 15N, 99%)
• 2-(9H-fluoren-9-ylmethoxycarbonyl(15N)amino)-4-(113C)methyl(1,2,3,4,5-13C5)pentanoic acid

• Inchi： 1S/C21H23NO4/c1-13(2)11-19(20(23)24)22-21(25)26-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19H,11-12H2,1-2H3,(H,22,25)(H,23,24)/t19-/m0/s1/i1+1,2+1,11+1,13+1,19+1,20+1,22+1
• InChI Key： CBPJQFCAFFNICX-HNIVWWTASA-N
• SMILES： [13C@H]([13CH2][13CH]([13CH3])[13CH3])([13C](O)=O)[15NH]C(=O)OCC1C2C=CC=CC=2C2C=CC=CC=21

Computed Properties

• Exact Mass: 360.17987212g/mol
• Monoisotopic Mass: 360.17987212g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Melting Point: 152-156 °C(lit.)

FMOC-LEU-OH-13C6,15N Security Information

• WGK Germany：3

Additional information on FMOC-LEU-OH-13C6,15N

Comprehensive Overview of FMOC-LEU-OH-13C6,15N (CAS No. 1163133-36-5): Applications and Insights

In the realm of isotopic labeling and peptide synthesis, FMOC-LEU-OH-13C6,15N (CAS No. 1163133-36-5) stands out as a critical reagent for researchers aiming to enhance the precision of metabolic studies and structural analysis. This compound, featuring a 13C6-labeled leucine backbone and 15N incorporation, is widely utilized in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to track molecular pathways with unparalleled accuracy. Its FMOC-protected carboxyl group ensures compatibility with solid-phase peptide synthesis (SPPS), making it indispensable in drug discovery and proteomics.

The growing demand for isotopically labeled compounds like FMOC-LEU-OH-13C6,15N is driven by advancements in personalized medicine and biopharmaceutical research. Scientists frequently search for terms such as "stable isotope-labeled amino acids" or "NMR tracer reagents", reflecting the need for high-purity standards in metabolic flux analysis. This compound’s role in elucidating protein-protein interactions and enzyme mechanisms aligns with trending topics like AI-driven drug design and precision oncology, where isotopic tracers are pivotal for modeling biological systems.

From a technical perspective, CAS No. 1163133-36-5 exhibits exceptional stability under SPPS conditions, enabling the synthesis of complex peptides with minimal side reactions. Its 13C/15N enrichment (>98% purity) ensures minimal background noise in spectroscopic assays, addressing common user queries like "how to improve signal-to-noise ratio in MS". Researchers also value its compatibility with automated peptide synthesizers, a feature often highlighted in forums discussing high-throughput peptide production.

Environmental and regulatory considerations further underscore the relevance of FMOC-LEU-OH-13C6,15N. Unlike hazardous reagents, this compound falls under low-risk categories, making it a preferred choice for labs adhering to green chemistry principles. Searches for "sustainable isotopic labeling" or "non-toxic NMR reagents" correlate with its adoption in academic and industrial settings. Moreover, its shelf stability at -20°C meets the logistical needs of global supply chains, a practical advantage for collaborative research networks.

In summary, FMOC-LEU-OH-13C6,15N (CAS No. 1163133-36-5) bridges cutting-edge science with practical applications, from cancer biomarker discovery to neuropeptide engineering. Its integration into trending methodologies like cryo-EM sample preparation and quantitative proteomics ensures its continued prominence in life sciences. As researchers increasingly prioritize reproducibility and scalability, this compound’s versatility positions it as a cornerstone of modern biochemical research.